Cas no 80998-71-6 (2-(chlorosulfonyl)-4-methylbenzoic acid)

• Product Name: 2-(chlorosulfonyl)-4-methylbenzoic acid
• CAS No: 80998-71-6
• MF: C₈H₇ClO₄S
• MW: 234.656780481339
• CID: 5232557
• PubChem ID: 17965504
• Update Time: 2026-03-07

2-(chlorosulfonyl)-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(chlorosulfonyl)-4-methyl-
• 2-(chlorosulfonyl)-4-methylbenzoic acid

• Inchi： 1S/C8H7ClO4S/c1-5-2-3-6(8(10)11)7(4-5)14(9,12)13/h2-4H,1H3,(H,10,11)
• InChI Key： FBFNWNSDJFRTHI-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C)C=C1S(Cl)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 2-(chlorosulfonyl)-4-methylbenzoic acid

Introduction to 2-(chlorosulfonyl)-4-methylbenzoic acid (CAS No. 80998-71-6) and Its Emerging Applications in Chemical Biology

2-(chlorosulfonyl)-4-methylbenzoic acid, identified by the chemical identifier CAS No. 80998-71-6, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This benzoic acid derivative features a chlorosulfonyl group at the 2-position and a methyl substituent at the 4-position, which endow it with distinct reactivity and potential applications in pharmaceutical research, agrochemical development, and material science. The compound's molecular structure, characterized by a rigid aromatic core and polar functional groups, makes it a versatile intermediate for synthesizing more complex molecules with tailored biological activities.

The chlorosulfonyl moiety in 2-(chlorosulfonyl)-4-methylbenzoic acid is particularly noteworthy, as it introduces both electrophilic and nucleophilic reactivity depending on the reaction conditions. This dual functionality allows for diverse synthetic pathways, enabling chemists to modify the compound into a wide array of derivatives. For instance, the sulfonyl group can participate in sulfonylation reactions, forming stable sulfonate esters or salts, while the chlorine atom can undergo nucleophilic substitution or elimination reactions. Such versatility has made this compound a valuable tool in medicinal chemistry for designing novel bioactive molecules.

In recent years, 2-(chlorosulfonyl)-4-methylbenzoic acid has been explored for its potential in drug discovery and development. The benzoic acid scaffold is well-documented for its pharmacological significance, with numerous therapeutic agents derived from this core structure. Researchers have leveraged the reactivity of 2-(chlorosulfonyl)-4-methylbenzoic acid to develop inhibitors targeting various biological pathways. For example, derivatives of this compound have shown promise in modulating enzyme activity, particularly those involved in inflammatory responses and metabolic disorders. Preliminary studies suggest that certain analogs may exhibit anti-inflammatory or antioxidant properties, making them candidates for further investigation in preclinical models.

The methyl substituent at the 4-position of 2-(chlorosulfonyl)-4-methylbenzoic acid also contributes to its functional diversity. This group can influence electronic distribution across the aromatic ring, affecting the compound's solubility, binding affinity, and metabolic stability. By tuning the position and nature of substituents around the benzoic acid core, chemists can fine-tune these properties to optimize biological activity. This approach aligns with contemporary trends in drug design, where structure-activity relationships (SAR) are meticulously studied to enhance efficacy and minimize side effects.

Advances in computational chemistry have further facilitated the exploration of 2-(chlorosulfonyl)-4-methylbenzoic acid as a lead compound. Molecular modeling techniques allow researchers to predict how modifications to its structure will impact its interactions with biological targets. For instance, virtual screening methods have been employed to identify potential binding sites on proteins relevant to human health conditions such as cancer and neurodegenerative diseases. These computational insights complement experimental approaches, accelerating the discovery process and reducing empirical trial-and-error efforts.

The synthesis of 2-(chlorosulfonyl)-4-methylbenzoic acid itself is an area of active interest. Modern synthetic methodologies emphasize efficiency, sustainability, and scalability—key considerations for industrial applications. Researchers have developed novel catalytic systems that enable selective functionalization of the benzoic acid derivative under mild conditions. Such innovations not only improve yield but also minimize waste generation, aligning with green chemistry principles. Additionally, continuous flow chemistry has been explored as a means to enhance reaction control and reproducibility during large-scale production.

Beyond pharmaceutical applications, 2-(chlorosulfonyl)-4-methylbenzoic acid holds promise in other scientific domains. In materials science, for example, its ability to form coordination complexes with metal ions makes it useful for developing metal-organic frameworks (MOFs) or supramolecular assemblies with tailored properties. These materials have potential applications in gas storage, catalysis, and sensing technologies. Furthermore, the compound's photochemical behavior has been investigated for use in organic electronics or photodynamic therapy.

The growing body of research on 2-(chlorosulfonyl)-4-methylbenzoic acid underscores its importance as a building block in chemical biology. As our understanding of molecular interactions deepens, compounds like this one will continue to play a pivotal role in shaping future therapeutic strategies and technological innovations. Ongoing studies are expected to uncover new derivatives with enhanced bioactivity and improved pharmacokinetic profiles, further solidifying their relevance in both academic and industrial settings.